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Compound of Interest

Compound Name: 4-(4-Nitrobenzyl)morpholine

Cat. No.: B1269181 Get Quote

Essential Safety and Handling Guide for 4-(4-
Nitrobenzyl)morpholine
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This guide provides essential, immediate safety and logistical

information for the handling of 4-(4-Nitrobenzyl)morpholine, including operational and

disposal plans.

Chemical and Physical Properties:

Property Value

Physical State Solid Crystalline[1]

Appearance Yellow[1]

Molecular Formula C10H12N2O3[2]

Molecular Weight 208.21 g/mol [2][3]

Melting Point 148 - 152 °C / 298.4 - 305.6 °F[1]
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4-(4-Nitrobenzyl)morpholine is classified as a hazardous substance. According to the

Globally Harmonized System (GHS), it is a skin, eye, and respiratory irritant[3][4]. A

comprehensive approach to safety, combining engineering controls and appropriate Personal

Protective Equipment (PPE), is mandatory when handling this chemical.

Summary of Required Personal Protective Equipment:

Protection Type Specification Rationale

Eye Protection

Safety goggles conforming to

EN 166 or OSHA 29 CFR

1910.133 standards.[1][4]

Protects against splashes and

dust.

Face Protection Face shield.[4]

Recommended when there is

a significant risk of splashing

or dust generation.[4]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact and

irritation.[1]

Body Protection

A flame-resistant lab coat

should be worn and kept fully

buttoned.[4]

Protects against accidental

spills and contamination of

personal clothing.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

dust formation is likely or if

working outside of a fume

hood.[4]

Prevents respiratory tract

irritation.[1][3]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial when working with 4-(4-Nitrobenzyl)morpholine.

1. Preparation and Engineering Controls:

All handling of 4-(4-Nitrobenzyl)morpholine powder should occur within a certified chemical

fume hood to minimize inhalation exposure.[4]
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Ensure that an eyewash station and a safety shower are readily accessible.[4]

2. Weighing and Transfer:

Conduct all weighing and transfer operations within a fume hood to contain any dust.[4]

Avoid the formation of dust during handling.[4]

3. During the Experiment:

Keep all containers with 4-(4-Nitrobenzyl)morpholine clearly labeled.[4]

Avoid contact with skin and eyes.[4]

Wash hands thoroughly after handling.[1]

4. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Store away from incompatible materials such as strong oxidizing agents.[4]

Emergency Procedures
Spill Management Protocol:

Evacuate: Evacuate personnel from the immediate spill area.[4]

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.[4]

Don PPE: Put on the appropriate PPE, including respiratory protection.[4]

Contain the Spill: For a solid spill, carefully sweep up the material and place it into a labeled,

sealed container for hazardous waste. Avoid actions that could generate dust.[4]

First-Aid Measures:
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Exposure Route First-Aid Procedure

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.[1]

Skin Contact

Wash with plenty of soap and water. If skin

irritation occurs: Get medical advice/attention.

Take off contaminated clothing and wash before

reuse.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists:

Get medical advice/attention.[1]

Ingestion

Clean mouth with water and drink afterwards

plenty of water. Get medical attention if

symptoms occur.

Disposal Plan
All waste containing 4-(4-Nitrobenzyl)morpholine must be treated as hazardous waste.

Waste Segregation: Collect all solid waste (e.g., contaminated gloves, paper towels, and

excess reagent) in a designated, clearly labeled hazardous waste container.[4]

Container Management: Keep waste containers securely closed when not in use. Store

waste containers in a designated satellite accumulation area.[4]

Disposal: Dispose of contents and containers through an approved waste disposal plant in

accordance with local, state, and federal regulations.[1][4]

Visual Workflow for Handling 4-(4-
Nitrobenzyl)morpholine
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The following diagram outlines the logical workflow for the safe handling of 4-(4-
Nitrobenzyl)morpholine from receipt to disposal.

Preparation

Handling

Cleanup & Disposal Emergency

Receive Chemical

Store in Cool, Dry, Ventilated Area

Prepare Fume Hood & Safety Equipment

Don Appropriate PPE

Weigh Chemical in Fume Hood

Conduct Experiment

Clean Work Area Spill Occurs

Segregate Hazardous Waste

Dispose via Approved Vendor

Administer First Aid
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of 4-(4-Nitrobenzyl)morpholine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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